Cas no 918412-08-5 (1,4,8-Triazacycloundecane, 8-methyl-)

1,4,8-Triazacycloundecane, 8-methyl- structure
918412-08-5 structure
Product Name:1,4,8-Triazacycloundecane, 8-methyl-
CAS No:918412-08-5
MF:C9H21N3
MW:171.283141851425
CID:776620
PubChem ID:71427311
Update Time:2025-04-19

1,4,8-Triazacycloundecane, 8-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4,8-Triazacycloundecane, 8-methyl-
    • 8-methyl-1,4,8-triazacycloundecane
    • 918412-08-5
    • DTXSID70846053
    • Inchi: 1S/C9H21N3/c1-12-8-2-4-10-6-7-11-5-3-9-12/h10-11H,2-9H2,1H3
    • InChI Key: LQTIYKLAIAPOEL-UHFFFAOYSA-N
    • SMILES: N1(C)CCCNCCNCCC1

Computed Properties

  • Exact Mass: 171.173547683g/mol
  • Monoisotopic Mass: 171.173547683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 93.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 27.3Ų
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